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Compound Focus: o-Cumylphenol

CAS No.: 18168-40-6

Cat. No.: S1520211

Comparative Environmental Profiles

The table below summarizes the key properties and environmental behaviors of nonylphenol and

cumylphenol based on current research.

Property Nonylphenol Cumylphenol (4-Cumylphenol)
Chemical Phenol with a branched or linear 9- Phenol with an alpha-methylbenzyl
Structure carbon alkyl chain (CoH19) [1] (cumyl) group [2]

Primary Use Production of surfactants Information missing from search results

(nonylphenol ethoxylates),
antioxidants, epoxy resin hardeners

[1] [3]

Environmental High; degrades slowly, with an Lower; shown to be effectively degraded
Persistence estimated half-life in sediment of over by microorganisms like the fungus
60 years [1] Umbelopsis isabellina [2]
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Property

Degradation
Products

Water Solubility

Sorption
Tendency

Endocrine
Disruption

Nonylphenol

Primary product from the
environmental breakdown of
nonylphenol ethoxylates (NPES) [1]

[3]
Low (~6 mg/L at pH 7) [1]

High; readily binds to organic matter
in sediments and sludge [1] [3]

Yes; well-documented xenoestrogen,
causes vitellogenin production in
male fish [1] [4]

Cumylphenol (4-Cumylphenol)

Information missing from search results

Information missing from search results

Information missing from search results

Yes; demonstrated anti-androgenic
properties [2]

Experimental Data and Degradation Pathways

The key difference in environmental persistence is highlighted in biodegradation studies.

Microbial Degradation Protocol

One key experimental study investigated the biodegradation of both compounds using the non-ligninolytic

fungus Umbelopsis isabellina [2]:

e Method: The fungi were cultivated in a medium containing the phenolic compounds (nonylphenol, 4-
tert-octylphenol, or 4-cumylphenol) as the sole carbon source.

e Analysis: Degradation was monitored over time using techniques like GC-MS (Gas Chromatography-
Mass Spectrometry) to measure the disappearance of the parent compounds.

¢ Toxicity Assessment: The reduction in toxicity after fungal treatment was evaluated using a battery
of biotests, including organisms like Lemna minor (duckweed) and Daphnia magna (water flea) [2].

Degradation Pathway Comparison
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The experiment demonstrated a clear difference in how the fungus breaks down these two structurally similar

compounds, which can be visualized in the following pathway.

@ Compound in Envir@

(Degradation Pathwaya

Click to download full resolution via product page

The core finding was that cumylphenol was more readily degraded by U. isabellina than nonylphenol,
leading to a significant reduction in toxicity of the treated medium [2]. This suggests that the bulkier cumyl
group might be more accessible to enzymatic attack by certain microorganisms compared to the branched

nonyl chain.

Regulatory and Environmental Context

The significant environmental persistence and toxicity of nonylphenol have led to strict regulations,
especially in Europe [3]. Its use in consumer cleaning products and cosmetics has been prohibited, though
some industrial applications, such as in epoxy resin hardeners, continue [1] [3]. In contrast, specific

regulations targeting cumylphenol were not mentioned in the search results.
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Knowledge Gaps and Research Directions

The available data reveals a clear asymmetry:

¢ Nonylphenol is a well-studied environmental contaminant with extensive data on its sources,

persistence, and ecological effects [1] [4] [3].
e *0*-Cumylphenol remains data-poor in comparison. While one study shows it can be biodegraded, its

overall environmental sources, concentration levels, and long-term fate are not well-documented.

Future research should prioritize determining the fundamental environmental parameters for o-cumylphenol
(e.g., water solubility, soil sorption constant) and monitoring its occurrence in real-world environments to

enable a fully quantitative risk assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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